5-Iodo-dCTP

• Molecular Formula: C9H11IN3O13P3-4
• Molecular Weight: 589.02 g/mol
• InChI: InChI=1S/C9H15IN3O13P3/c10-4-2-13(9(15)12-8(4)11)7-1-5(14)6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h2,5-7,14H,1,3H2,(H,19,20)(H,21,22)(H2,11,12,15)(H2,16,17,18)/p-4/t5-,6+,7+/m0/s1
• InChIKey: OOMLBPVHGFQCCL-RRKCRQDMSA-J

5-Iodo-dCTP Core Properties and Identity

5-Iodo-dCTP (5-iodo-2′-deoxycytidine-5′-triphosphate) is a C5-halogenated nucleotide analog of the natural DNA precursor 2′-deoxycytidine triphosphate (dCTP). It is an organoiodine compound with a molecular weight of 593.05 g/mol . The substitution of the C5 hydrogen of cytosine with a bulky iodine atom confers unique biophysical properties, making it a substrate for various DNA polymerases and a key reagent for applications including DNA labeling, mutagenesis, and structural biology [1].

• [1] TriLink BioTechnologies. (n.d.). 5-Iodo-2'-deoxycytidine-5'-Triphosphate. Product No. N-2023. View Source

Why 5-Iodo-dCTP Cannot Be Replaced

While other C5-modified dCTP analogs like 5-bromo-dCTP and 5-methyl-dCTP are also incorporated by DNA polymerases, their distinct physicochemical properties lead to significant differences in enzyme substrate specificity, downstream reaction efficiencies, and experimental outcomes. For instance, the larger van der Waals radius and unique electron density of the iodine atom versus bromine or methyl groups create a distinct steric and electronic environment. These differences are not merely academic; they translate into quantifiable variations in enzyme kinetics, photochemical reactivity for crosslinking, and utility as a heavy-atom derivative in X-ray crystallography [1]. Procuring the wrong analog can result in failed or suboptimal experiments, leading to wasted time and resources. The following evidence guide quantifies these critical differentiators for 5-Iodo-dCTP.

• [1] Nonaka, M., Tsuchimoto, D., Sakumi, K., & Nakabeppu, Y. (2009). Mouse RS21-C6 is a mammalian 2'-deoxycytidine 5'-triphosphate pyrophosphohydrolase that prefers 5-iodocytosine. FEBS Journal, 276(6), 1654-1666. View Source

5-Iodo-dCTP Differentiation Evidence

DCTPP1 Substrate Affinity Profile

5-Iodo-dCTP demonstrates the highest substrate affinity for mouse DCTPP1 (RS21-C6) among a panel of C5-modified dCTP analogs, including 5-bromo-dCTP, 5-methyl-dCTP, and unmodified dCTP. This is evidenced by a significantly lower Michaelis constant (Km), indicating superior binding [1].

Evidence Dimension	Enzyme Substrate Affinity (Km)
Target Compound Data	Km = 0.0039 mM
Comparator Or Baseline	5-bromo-dCTP: 0.0217 mM; 5-Methyl-dCTP: 0.0485 mM; dCTP: 0.0441 mM
Quantified Difference	5.6-fold lower Km vs. 5-bromo-dCTP; 12.4-fold lower Km vs. 5-Methyl-dCTP; 11.3-fold lower Km vs. dCTP
Conditions	Mouse RS21-C6 (DCTPP1) enzyme, pH 8.0, 30°C [1]

Why This Matters

Researchers studying DCTPP1-mediated nucleotide pool sanitation or seeking a high-affinity substrate for enzymatic assays should prioritize 5-Iodo-dCTP to ensure maximal assay sensitivity and accurate kinetic characterization.

• [1] Nonaka, M., Tsuchimoto, D., Sakumi, K., & Nakabeppu, Y. (2009). Mouse RS21-C6 is a mammalian 2'-deoxycytidine 5'-triphosphate pyrophosphohydrolase that prefers 5-iodocytosine. FEBS Journal, 276(6), 1654-1666. (Data as compiled in BRENDA). View Source

Human DCTPP1 Catalytic Efficiency

Multiple independent databases confirm a consistent activity hierarchy for human and mouse DCTPP1, with 5-Iodo-dCTP exhibiting the highest activity among all tested substrates, followed by 5-bromo-dCTP, unmodified dCTP, 5-methyl-dCTP, and 5-chloro-dCTP [1][2][3].

Evidence Dimension	Relative Enzyme Activity
Target Compound Data	Highest activity
Comparator Or Baseline	5-bromo-dCTP > dCTP > 5-methyl-dCTP > 5-chloro-dCTP
Quantified Difference	Qualitative ranking, with 5-Iodo-dCTP at the top of the substrate preference order.
Conditions	In vitro activity assays for DCTPP1 enzyme from multiple species [1][2][3]

Why This Matters

For applications requiring the most efficient DCTPP1 substrate, such as screening for enzyme inhibitors or studying dNTP pool homeostasis, 5-Iodo-dCTP is the empirically validated, optimal choice over other commercially available halogenated dCTP analogs.

• [1] UniProt Consortium. (n.d.). UniProtKB - Q9QY93 (DCTP1_MOUSE). View Source
• [2] LSBio. (n.d.). DCTPP1 / XTP3TPA Target Details. View Source
• [3] Reactome. (n.d.). UniProt:Q9QY93 Dctpp1. View Source

Opposing UV Sensitization Profiles

When incorporated as part of a boranophosphate-modified analog (5-iodo-dCTPαB), the Rp diastereomer is a substrate for T7 DNA polymerase (Sequenase) with an incorporation efficiency comparable to that of normal dCTP and unsubstituted dCTPαB. However, it was the least efficient among the tested C5-substituted dCTPαB analogs (methyl, ethyl, bromo, iodo) [1].

Evidence Dimension	Relative Incorporation Efficiency
Target Compound Data	Similar to normal dCTP and dCTPαB, but least efficient among 5-substituted dCTPαB analogs
Comparator Or Baseline	5-Et-dCTPαB > 5-Me-dCTPαB > dCTPαB ≈ 5-Br-dCTPαB > 5-I-dCTPαB
Quantified Difference	Qualitative ranking indicating 5-I-dCTPαB has the lowest relative efficiency in this specific context.
Conditions	T7 DNA polymerase (Sequenase) incorporation assay [1]

Why This Matters

While 5-Iodo-dCTP itself is an efficient substrate for many polymerases, researchers seeking to maximize incorporation yields for applications like direct DNA sequencing with boronated nucleotides should be aware that 5-methyl- or 5-ethyl-substituted analogs may offer superior efficiency when a boranophosphate group is also present.

• [1] He, K., Porter, K. W., Hasan, A., Briley, J. D., & Shaw, B. R. (1999). Synthesis of 5-substituted 2′-deoxycytidine 5′-(α-P-borano)triphosphates, their incorporation into DNA and effects on exonuclease. Nucleic Acids Research, 27(8), 1788–1794. View Source

C5-Iodo Sonogashira Cross-Coupling

5-Iodo-dCTP is a highly effective photoreactive nucleotide for UV-induced crosslinking of nucleic acids to associated proteins. It has been successfully employed in site-specific mapping of protein-DNA interactions, such as in the yeast RNA Polymerase II transcription complex, where its incorporation allowed for precise identification of Spt5 crosslinking sites on the non-template DNA strand [1].

Evidence Dimension	Photoreactivity and Crosslinking Utility
Target Compound Data	Enables site-specific, UV-induced crosslinking for mapping protein-DNA contacts.
Comparator Or Baseline	Other photoreactive nucleotides (e.g., 5-Br-dUTP, aryl-azido derivatives) may have different crosslinking efficiencies or require different activation wavelengths.
Quantified Difference	Not quantified in direct comparison, but its specific utility in protein-DNA interaction mapping is well-documented.
Conditions	UV irradiation (typically >300 nm) of protein-DNA complexes containing the incorporated analog [1][2]

Why This Matters

For researchers investigating the topology of protein-nucleic acid complexes, 5-Iodo-dCTP is a proven, commercially available tool for introducing a site-specific, photoactivatable crosslinker, enabling precise structural and functional mapping that is not possible with non-halogenated nucleotides.

• [1] Ehara, H., et al. (2016). Biochemical Analysis of Yeast Suppressor of Ty 4/5 (Spt4/5) Reveals the Importance of Nucleic Acid Interactions in the Prevention of RNA Polymerase II Arrest. PLoS ONE, 11(5): e0154962. View Source
• [2] Willis, M. C., Hicke, B. J., Uhlenbeck, O. C., Cech, T. R., & Koch, T. H. (1993). Photocrosslinking of 5-iodouracil-substituted RNA and DNA to proteins. Science, 262(5137), 1255-1257. View Source

125I Radioiodination Capability

The iodine atom in 5-Iodo-dCTP (and its nucleoside/phosphoramidite counterparts) serves as an effective heavy atom for solving the phase problem in X-ray crystallography of nucleic acids and nucleic acid-protein complexes. Its anomalous scattering signal provides crucial phase information for structure determination [1].

Evidence Dimension	Heavy Atom Derivative Utility
Target Compound Data	Provides anomalous scattering for phasing X-ray diffraction data.
Comparator Or Baseline	5-Bromo-dCTP offers a lighter and less anomalous signal, while Se (selenium) offers a stronger signal but requires specialized synthesis. Unmodified dCTP provides no heavy atom signal.
Quantified Difference	Qualitative assessment based on physical properties; iodine's larger atomic number (53 vs. 35 for Br) and stronger anomalous scattering at standard Cu-Kα wavelengths make it a superior phasing tool.
Conditions	X-ray diffraction experiments on crystals of oligonucleotides or complexes incorporating the analog [1]

Why This Matters

For structural biologists working with nucleic acid crystals, the ability to enzymatically incorporate 5-Iodo-dCTP provides a straightforward and effective method for introducing a heavy atom derivative, which is often essential for obtaining experimental phases and solving novel structures.

• [1] Shah, K., et al. (1999). The synthesis of 5-iodocytidine phosphoramidite for heavy atom derivatization of RNA. Tetrahedron Letters, 40(51), 8961-8964. View Source

5-Iodo-dCTP Application Scenarios

DCTPP1 Activity and Inhibition Assays

Based on its lowest Km (0.0039 mM) and highest activity for DCTPP1 [1], 5-Iodo-dCTP is the optimal substrate for developing high-sensitivity enzymatic assays to study this nucleotide pyrophosphatase. Procurement should be prioritized for projects involving DCTPP1 kinetics, inhibitor screening (e.g., for cancer therapeutics, given DCTPP1's role in cell growth [2]), or dNTP pool homeostasis studies.

Photocrosslinking for Protein-DNA Interaction Mapping

The established utility of 5-Iodo-dCTP in UV-induced photocrosslinking makes it a critical reagent for structural and functional mapping of nucleoprotein complexes. Procure for projects aiming to identify specific protein binding sites on DNA, analyze transcription complex topology [3], or develop Photo-SELEX aptamers [4].

125I-Labeled DNA Probes for Autoradiography

For structural biology projects requiring experimental phasing of DNA or DNA-protein complex crystals, 5-Iodo-dCTP is an essential tool. Its iodine atom provides a strong anomalous scattering signal, facilitating the solution of the phase problem when incorporated into oligonucleotides [5]. This application is a primary driver for procurement by structural biology core facilities and research groups.

Post-Synthetic DNA Functionalization by Cross-Coupling

5-Iodo-dCTP serves as a versatile precursor for synthesizing a wide array of functionalized DNA molecules. The iodine at the C5 position is an excellent leaving group for palladium-catalyzed cross-coupling reactions (e.g., Sonogashira), enabling the conjugation of diverse chemical moieties, such as fluorophores or affinity tags, directly onto DNA [6]. Procure for research involving modified aptamers, DNA-based sensors, or nanomaterials.

• [1] Nonaka, M., Tsuchimoto, D., Sakumi, K., & Nakabeppu, Y. (2009). Mouse RS21-C6 is a mammalian 2'-deoxycytidine 5'-triphosphate pyrophosphohydrolase that prefers 5-iodocytosine. FEBS Journal, 276(6), 1654-1666. View Source
• [2] Song, F.F., et al. (2015). Human dCTP pyrophosphatase 1 promotes breast cancer cell growth and stemness through the modulation on 5-methyl-dCTP metabolism and global hypomethylation. Oncogenesis, 4, e159. View Source
• [3] Ehara, H., et al. (2016). Biochemical Analysis of Yeast Suppressor of Ty 4/5 (Spt4/5) Reveals the Importance of Nucleic Acid Interactions in the Prevention of RNA Polymerase II Arrest. PLoS ONE, 11(5): e0154962. View Source
• [4] TriLink BioTechnologies. (n.d.). 5-Iodo-2'-deoxycytidine-5'-Triphosphate. Product No. N-2023. View Source
• [5] Shah, K., et al. (1999). The synthesis of 5-iodocytidine phosphoramidite for heavy atom derivatization of RNA. Tetrahedron Letters, 40(51), 8961-8964. View Source
• [6] Perlíková, P., & Hocek, M. (2017). Flexible double-headed cytosine-linked 2'-deoxycytidine nucleotides. Synthesis, polymerase incorporation to DNA and interaction with DNA methyltransferases. Organic & Biomolecular Chemistry, 15(10), 2213-2220. View Source